Cas no 2228132-81-6 (tert-butyl 2-(2-cyano-1-hydroxyethyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(2-cyano-1-hydroxyethyl)morpholine-4-carboxylate
• CAS No: 2228132-81-6
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 6255452
• PubChem ID: 165688381
• Update Time: 2025-10-29

tert-butyl 2-(2-cyano-1-hydroxyethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-cyano-1-hydroxyethyl)morpholine-4-carboxylate
• 2228132-81-6
• EN300-1880177

• Inchi： 1S/C12H20N2O4/c1-12(2,3)18-11(16)14-6-7-17-10(8-14)9(15)4-5-13/h9-10,15H,4,6-8H2,1-3H3
• InChI Key： UTBORRIXHJDYPZ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(CC#N)O

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 82.8Ų

Additional information on tert-butyl 2-(2-cyano-1-hydroxyethyl)morpholine-4-carboxylate

Introduction to Tert-butyl 2-(2-cyano-1-hydroxyethyl)morpholine-4-carboxylate (CAS No. 2228132-81-6)

Tert-butyl 2-(2-cyano-1-hydroxyethyl)morpholine-4-carboxylate, with the chemical formula C₁₁H₁₈N₂O₃, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its complex structure, which includes a morpholine ring, a cyano group, and a carboxylate moiety. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The morpholine ring is a key structural feature that contributes to the compound's solubility and stability, making it suitable for further derivatization and functionalization. The cyano group introduces a polar character to the molecule, which can influence its interactions with biological targets. Additionally, the carboxylate group provides a site for further chemical modifications, enabling the synthesis of more complex derivatives.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Specifically, researchers have been exploring its utility in the synthesis of inhibitors targeting various enzymes and receptors involved in human diseases. The unique combination of functional groups in Tert-butyl 2-(2-cyano-1-hydroxyethyl)morpholine-4-carboxylate makes it an attractive scaffold for drug discovery.

In particular, the cyano group has been found to enhance binding affinity to certain biological targets, making it a valuable component in medicinal chemistry. This property has been leveraged in the design of small-molecule inhibitors that exhibit high selectivity and potency. Furthermore, the carboxylate group can be used to introduce charged moieties, which can improve oral bioavailability and tissue distribution.

One area where this compound has shown promise is in the treatment of neurological disorders. Researchers have demonstrated that derivatives of Tert-butyl 2-(2-cyano-1-hydroxyethyl)morpholine-4-carboxylate can interact with neurotransmitter receptors, potentially leading to new treatments for conditions such as epilepsy and Alzheimer's disease. These findings are particularly exciting given the growing burden of neurological disorders worldwide.

Another promising application is in the field of anti-inflammatory drugs. The structural features of this compound allow it to modulate inflammatory pathways by interacting with key enzymes and cytokines. Preliminary studies have shown that certain derivatives exhibit significant anti-inflammatory activity in vitro and in animal models. This suggests that Tert-butyl 2-(2-cyano-1-hydroxyethyl)morpholine-4-carboxylate could be a valuable starting point for developing new anti-inflammatory therapies.

The synthesis of Tert-butyl 2-(2-cyano-1-hydroxyethyl)morpholine-4-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the reaction of morpholine with an appropriate electrophile to introduce the cyano group. Subsequent functionalization at the carboxyl position completes the synthesis. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

In conclusion, Tert-butyl 2-(2-cyano-1-hydroxyethyl)morpholine-4-carboxylate (CAS No. 2228132-81-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug discovery, particularly in the areas of neurological disorders and anti-inflammatory therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.